Ethyl 2-(2,2-diphenylacetyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
Description
Ethyl 2-(2,2-diphenylacetyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate, commonly known as DPAC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DPAC is a benzothiazole derivative that has been synthesized using a multistep process involving the reaction of various reagents.
Scientific Research Applications
Medicinal Chemistry
Benzothiazole derivatives have been found to possess a wide range of pharmacological properties, making them valuable in the field of medicinal chemistry . They have been used to develop drugs with various biological activities.
Anti-Bacterial and Anti-Fungal Applications
Benzothiazole derivatives have shown significant anti-bacterial and anti-fungal activities, making them useful in the development of new antimicrobial agents.
Anti-Oxidant Applications
Compounds containing the benzothiazole scaffold have demonstrated anti-oxidant properties , which can be beneficial in the treatment of diseases caused by oxidative stress.
Anti-Proliferative Applications
Benzothiazole derivatives have been found to exhibit anti-proliferative effects , which can be useful in the development of anti-cancer drugs.
Neurological Applications
Benzothiazole-based compounds have shown potential in the treatment of neurological disorders. For example, they have been used as anti-convulsant , anti-parkinson , and antiepileptic drugs .
Imaging Applications
Certain benzothiazole derivatives, such as 11 C-labeled 6-substituted 2-(4-aminophenyl) benzothiazole, have been used as radiolabeled probes for PET (positron emission tomography) imaging for the recognition of Alzheimer’s disease .
Green Chemistry
Benzothiazoles have been synthesized using green chemistry principles, which aim to reduce the environmental impact of chemical processes .
Fluorescence in Polymers
Benzothiazole-based compounds have been used to prepare fluorescent polymer systems, where fluorescence enhancement can be used as a probe of chemical environment .
properties
IUPAC Name |
ethyl 2-(2,2-diphenylacetyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N2O3S/c1-3-17-29-22-16-15-21(26(31)32-4-2)18-23(22)33-27(29)28-25(30)24(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h3,5-16,18,24H,1,4,17H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRJXBYJEXIEOKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)S2)CC=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(3-Methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol](/img/structure/B2511406.png)
![1-(4-benzylpiperazin-1-yl)-3-((1R,4S)-bicyclo[2.2.1]heptan-2-ylmethoxy)propan-2-ol dihydrochloride](/img/structure/B2511407.png)
![N-[2-(3,4-Dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]prop-2-enamide](/img/structure/B2511411.png)
![8,9-dimethoxy-5-[(2-methylbenzyl)sulfanyl]imidazo[1,2-c]quinazolin-2(3H)-one](/img/structure/B2511413.png)
![2-[4-(Butylamino)quinazolin-2-yl]sulfanyl-1-(4-fluorophenyl)ethanone](/img/structure/B2511419.png)
![2-(1H-benzo[d][1,2,3]triazol-1-yl)-3-((4-(diethylamino)phenyl)amino)naphthalene-1,4-dione](/img/structure/B2511426.png)
![N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2511427.png)
